Cas no 826990-64-1 (3-Benzofurancarboxylicacid, 5-fluoro-2-methyl-, ethyl ester)

• Product Name: 3-Benzofurancarboxylicacid, 5-fluoro-2-methyl-, ethyl ester
• CAS No: 826990-64-1
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 715917
• PubChem ID: 45097733
• Update Time: 2025-04-19

3-Benzofurancarboxylicacid, 5-fluoro-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylicacid, 5-fluoro-2-methyl-, ethyl ester
• 3-Benzofurancarboxylicacid,5-fluoro-2-methyl-,ethylester(9CI)
• ethyl 5-fluoro-2-methyl-1-benzofuran-3-carboxylate
• 826990-64-1
• ethyl 5-fluoro-2-methylbenzofuran-3-carboxylate
• 3-benzo[b]furancarboxylic acid,5-fluoro-2-methyl-,ethyl ester

• Inchi： 1S/C12H11FO3/c1-3-15-12(14)11-7(2)16-10-5-4-8(13)6-9(10)11/h4-6H,3H2,1-2H3
• InChI Key： UPOGCHBABZRMQY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)OCC)=C(C)O2

Computed Properties

• Exact Mass: 222.06922237g/mol
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.4Ų